Cas no 728908-01-8 (2-Chloro-N-4-(4-Ethylphenyl)-1,3-Thiazol-2-YlPropanamide)

• Product Name: 2-Chloro-N-4-(4-Ethylphenyl)-1,3-Thiazol-2-YlPropanamide
• CAS No: 728908-01-8
• MF: C₁₄H₁₅ClN₂OS
• MW: 294.799700975418
• CID: 3104956
• PubChem ID: 4988713
• Update Time: 2025-05-27

2-Chloro-N-4-(4-Ethylphenyl)-1,3-Thiazol-2-YlPropanamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-[4-(4-ethyl-phenyl)-thiazol-2-yl]-propionamide
• G38501
• 728908-01-8
• Z56891284
• AKOS016880180
• CS-0218764
• EN300-01978
• AKOS000115566
• 2-chloro-N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]propanamide
• 2-Chloro-N-4-(4-Ethylphenyl)-1,3-Thiazol-2-YlPropanamide

• Inchi： 1S/C14H15ClN2OS/c1-3-10-4-6-11(7-5-10)12-8-19-14(16-12)17-13(18)9(2)15/h4-9H,3H2,1-2H3,(H,16,17,18)
• InChI Key： OHPFFMUNSCOOPC-UHFFFAOYSA-N
• SMILES： ClC(C)C(NC1=NC(=CS1)C1C=CC(=CC=1)CC)=O

Computed Properties

• Exact Mass: 294.0593620Da
• Monoisotopic Mass: 294.0593620Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3

2-Chloro-N-4-(4-Ethylphenyl)-1,3-Thiazol-2-YlPropanamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)